Cas no 79047-41-9 (2-Butyl-5-chloroimidazole-4-methanol)

2-Butyl-5-chloroimidazole-4-methanol structure
79047-41-9 structure
Product Name:2-Butyl-5-chloroimidazole-4-methanol
CAS No:79047-41-9
MF:C8H13ClN2O
MW:188.654620885849
MDL:MFCD00153932
CID:94096
PubChem ID:24879584
Update Time:2024-10-27

2-Butyl-5-chloroimidazole-4-methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Butyl-4-chloro-1H-imidazol-5-yl)methanol
    • 2-Butyl-5-chloroimidazole-4-methanol
    • 2-butyl-4-chloro-5-(hydroxymethyl)imidazole
    • 2-Butyl-4(5)-Chloro-5(4)-Imidazolecarboxaldehyde
    • (2-Butyl-5-chloro-1H-imidazol-4-yl)methanol
    • 2-n-Butyl-4-chloro-5-(hydroxymethyl)imidazole
    • 5-Chloro-2-butylimidazole-4-methanol
    • 2-Butyl-4-chloro-5-hydroxymethyl-1H-imidazole
    • CS-W015982
    • CHEBI:194618
    • 2-butyl-4-chloro-1H-imidazol-5-ol;2-Butyl-4-chloro-5-(hydroxymethyl)imidazole
    • A9888
    • 1H-Imidazole-4-methanol, 2-butyl-5-chloro-
    • 2-butyl-4-chloro-1H-imidazole-5-methanol
    • 2-Butyl-5-chloro-4-hydroxymethylimidazole
    • MFCD01934397
    • AKOS006228099
    • 2-Butyl-4(5)-chloro-5(4)imidazolecarboxaldehyde
    • DTXSID10370867
    • 2-butyl-4- chloro-5-(hydroxymethyl) imidazole
    • 2-n-Butyl-4-chloro-5-hydroxymethylimidazole
    • D83212
    • 2-Butyl-4-chloro-5-(hydroxymethyl)imidazole, 97%
    • (2-Butyl-5-chloro-1H-imidazol-4-yl)methanol, AldrichCPR
    • SY263746
    • V39FKX4M92
    • DXSZKDOOHOBZMT-UHFFFAOYSA-N
    • FT-0604611
    • TS-00238
    • SCHEMBL225
    • AKOS000278660
    • 2-butyl-4-chloro-5-hydroxymethylimidazole
    • 2-Butyl-5-chloro-1H-imidazole-4-methanol
    • 79047-41-9
    • 2-Butyl-5-chloro-1H-imidazole-4-methanol (ACI)
    • (2-BUTYL-5-CHLORO-3H-IMIDAZOL-4-YL)METHANOL
    • MDL： MFCD00153932
    • Inchi： 1S/C8H13ClN2O/c1-2-3-4-7-10-6(5-12)8(9)11-7/h12H,2-5H2,1H3,(H,10,11)
    • InChI Key： DXSZKDOOHOBZMT-UHFFFAOYSA-N
    • SMILES： ClC1=C(CO)NC(CCCC)=N1

Computed Properties

  • Exact Mass: 188.07200
  • Monoisotopic Mass: 188.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.9A^2

Experimental Properties

  • Color/Form: White crystalline solid
  • Density: 1.236
  • Melting Point: 147-151 °C (lit.)
  • Boiling Point: 407.7 oC at 760 mmHg
  • Flash Point: 407.7 oC at 760 mmHg
  • Refractive Index: 1.554
  • PSA: 48.91000
  • LogP: 1.89800

2-Butyl-5-chloroimidazole-4-methanol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：Store at room temperature
  • Safety Term：S26;S37/39

2-Butyl-5-chloroimidazole-4-methanol Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Butyl-5-chloroimidazole-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR2460-1g
2-Butyl-5-chloro-4-hydroxymethylimidazole
 79047-41-9 95
1g
 £30.00 2025-02-19
Apollo Scientific
OR2460-10g
2-Butyl-5-chloro-4-hydroxymethylimidazole
 79047-41-9
10g
£135.00 2022-10-15
Apollo Scientific
OR2460-25g
2-Butyl-5-chloro-4-hydroxymethylimidazole
 79047-41-9 95
25g
 £300.00 2025-02-19
Chemenu
CM187281-5g
(2-Butyl-5-chloro-1H-imidazol-4-yl)methanol
 79047-41-9 95+%
5g
 $271 2021-08-05
Chemenu
CM187281-10g
(2-Butyl-5-chloro-1H-imidazol-4-yl)methanol
 79047-41-9 95+%
10g
 $400 2021-08-05
Chemenu
CM187281-25g
(2-Butyl-5-chloro-1H-imidazol-4-yl)methanol
 79047-41-9 95+%
25g
 $800 2021-08-05
TRC
B690640-50mg
2-Butyl-5-chloroimidazole-4-methanol
 79047-41-9
50mg
 $ 80.00 2023-09-08
TRC
B690640-500mg
2-Butyl-5-chloroimidazole-4-methanol
 79047-41-9
500mg
 $ 85.00 2023-04-18
TRC
B690640-1g
2-Butyl-5-chloroimidazole-4-methanol
 79047-41-9
1g
 $ 97.00 2023-09-08
TRC
B690640-2g
2-Butyl-5-chloroimidazole-4-methanol
 79047-41-9
2g
 $ 119.00 2023-04-18

2-Butyl-5-chloroimidazole-4-methanol Production Method

Production Method 1

679412-76-1 679412-76-1
79047-41-9 79047-41-9
Reaction Conditions
1.1 Reagents: Methanesulfonic acid Solvents: Chloroform ;  1 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, 0 °C → rt
Reference
New Method for the Synthesis of Diversely Functionalized Imidazoles from N-Acylated α-Aminonitriles
Zhong, Yong-Li; Lee, Jaemoon; Reamer, Robert A.; Askin, David, Organic Letters, 2004, 6(6), 929-931

Production Method 2

68283-19-2 68283-19-2
79047-41-9 79047-41-9
Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Sodium bicarbonate Solvents: Ethyl acetate
Reference
Process for preparation of 2-alkyl-4-chloro-5-hydroxymethylimidazole derivatives
, Japan, , ,

Production Method 3

83857-96-9 83857-96-9
79047-41-9 79047-41-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Magnesium Solvents: Methanol ;  35 min, 5 - 8 psi, rt
Reference
Reduction of aldehydes and oximes to their corresponding alcohols and amines by catalytic hydrogenation method
Basappa, B. H. Doreswamy; Mahendra, M.; Mantelingu, K.; Sridhar, M. A.; Prasad, J. Shashidhara; et al, Indian Journal of Chemistry, 2005, (1), 148-151

Production Method 4

68283-19-2 68283-19-2
79047-41-9 79047-41-9
Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Sodium bicarbonate Solvents: Ethyl acetate
Reference
Preparation of 2-alkyl-4-chloro-5-hydroxymethylimidazole derivatives by chlorination using N-chlorosuccinimide
, Japan, , ,

Production Method 5

68283-19-2 68283-19-2
79047-41-9 79047-41-9
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Triethylamine Solvents: Acetonitrile ,  Tetrahydrofuran
1.2 Reagents: Chlorosuccinimide
1.3 Reagents: Acetic acid ,  Zinc
Reference
A practical synthesis of 2-butyl-4(5)-chloro-5(4)-hydroxymethyl-1H-imidazole
Shi, Yoa Jun; Frey, Lisa F.; Tschaen, David M.; Verhoeven, Thomas R., Synthetic Communications, 1993, 23(18), 2623-30

2-Butyl-5-chloroimidazole-4-methanol Raw materials

2-Butyl-5-chloroimidazole-4-methanol Preparation Products

2-Butyl-5-chloroimidazole-4-methanol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79047-41-9)(2-Butyl-4-chloro-1H-imidazol-5-yl)methanol
Order Number:LE18101
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com

2-Butyl-5-chloroimidazole-4-methanol Related Literature

Related Categories

79047-41-9 (2-Butyl-5-chloroimidazole-4-methanol) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79047-41-9)(2-Butyl-4-chloro-1H-imidazol-5-yl)methanol
LE18101
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email